N-(4-ethoxybenzyl)-N-methyl-2-(2-pyridinyl)ethanamine oxalate

• IUPAC Name: N-[(4-ethoxyphenyl)methyl]-N-methyl-2-pyridin-2-ylethanamine;oxalic acid
• InChI: InChI=1S/C17H22N2O.C2H2O4/c1-3-20-17-9-7-15(8-10-17)14-19(2)13-11-16-6-4-5-12-18-16;3-1(4)2(5)6/h4-10,12H,3,11,13-14H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: UDVJPDITZGZPHL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN(C)CCC2=CC=CC=N2.C(=O)(C(=O)O)O
• Molecular Formula: C19H24N2O5
• Molecular Weight: 360.4 g/mol

Description

N-(4-ethoxybenzyl)-N-methyl-2-(2-pyridinyl)ethanamine oxalate, also known as EBPE, is a chemical compound that has been of interest to researchers due to its potential applications in the field of medicinal chemistry. EBPE is a selective agonist of the α2-adrenergic receptor subtype, which has been shown to have various physiological effects.

Mechanism of Action

N-(4-ethoxybenzyl)-N-methyl-2-(2-pyridinyl)ethanamine oxalate acts as a selective agonist of the α2-adrenergic receptor subtype. Activation of this receptor subtype has been shown to have various physiological effects, including sedation, analgesia, and anxiolysis. N-(4-ethoxybenzyl)-N-methyl-2-(2-pyridinyl)ethanamine oxalate has also been shown to have affinity for the imidazoline I2 receptor subtype, which may contribute to its anxiolytic effects.
Biochemical and Physiological Effects:
N-(4-ethoxybenzyl)-N-methyl-2-(2-pyridinyl)ethanamine oxalate has been shown to have various biochemical and physiological effects. It has been shown to reduce pain sensitivity in animal models, which suggests that it may have potential as an analgesic. N-(4-ethoxybenzyl)-N-methyl-2-(2-pyridinyl)ethanamine oxalate has also been shown to have anxiolytic effects, which may make it useful for the treatment of anxiety disorders. Additionally, N-(4-ethoxybenzyl)-N-methyl-2-(2-pyridinyl)ethanamine oxalate has been shown to have sedative effects, which may make it useful for the treatment of insomnia.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-ethoxybenzyl)-N-methyl-2-(2-pyridinyl)ethanamine oxalate is that it is a selective agonist of the α2-adrenergic receptor subtype, which makes it useful for studying the physiological effects of this receptor subtype. However, one limitation of N-(4-ethoxybenzyl)-N-methyl-2-(2-pyridinyl)ethanamine oxalate is that it has not been extensively studied in humans, which makes it difficult to extrapolate its effects to humans.

Future Directions

There are several future directions for research on N-(4-ethoxybenzyl)-N-methyl-2-(2-pyridinyl)ethanamine oxalate. One direction is to study its effects in humans, in order to better understand its potential applications as a treatment for neurological disorders. Another direction is to study its effects on other receptor subtypes, in order to better understand its mechanism of action. Additionally, there may be potential for developing new analogs of N-(4-ethoxybenzyl)-N-methyl-2-(2-pyridinyl)ethanamine oxalate that have improved pharmacological properties.

Synthesis Methods

N-(4-ethoxybenzyl)-N-methyl-2-(2-pyridinyl)ethanamine oxalate can be synthesized using a multistep process that involves the reaction of various chemical compounds. The first step involves the reaction of 4-ethoxybenzyl chloride with N-methyl-2-pyridinamine, which results in the formation of N-(4-ethoxybenzyl)-N-methyl-2-pyridinamine. This compound is then reacted with ethyl chloroacetate to form N-(4-ethoxybenzyl)-N-methyl-2-(2-pyridinyl)ethanamine. Finally, the oxalate salt of this compound is obtained by reacting it with oxalic acid.

Scientific Research Applications

N-(4-ethoxybenzyl)-N-methyl-2-(2-pyridinyl)ethanamine oxalate has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to have various physiological effects, including antinociceptive, anxiolytic, and sedative effects. N-(4-ethoxybenzyl)-N-methyl-2-(2-pyridinyl)ethanamine oxalate has also been studied for its potential use as a treatment for depression, anxiety, and other neurological disorders.